Cas no 1029734-62-0 (2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 1029734-62-0
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5382488
• Update Time: 2025-11-07

2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[6-(3,5-Dimethylphenoxy)-4-pyrimidinyl]thio]-N-(2-methylphenyl)acetamide
• 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C21H21N3O2S/c1-14-8-15(2)10-17(9-14)26-20-11-21(23-13-22-20)27-12-19(25)24-18-7-5-4-6-16(18)3/h4-11,13H,12H2,1-3H3,(H,24,25)
• InChI Key： WPWBGTGJYZRTTL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CSC1C=C(OC2=CC(C)=CC(C)=C2)N=CN=1

Computed Properties

• Exact Mass: 379.135
• Monoisotopic Mass: 379.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.5±50.0 °C(Predicted)
• pka: 12.76±0.70(Predicted)

Additional information on 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide

Recent Advances in the Study of 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide (CAS: 1029734-62-0)

The compound 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide (CAS: 1029734-62-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide, such as the pyrimidine core and the sulfanyl-acetamide moiety, contribute to its high binding affinity and selectivity towards target proteins. These properties make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed that 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide effectively inhibits the proliferation of cancer cells by disrupting signal transduction pathways. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable results for potential therapeutic use.

Despite these promising findings, challenges remain in optimizing the compound's pharmacological properties. Current research efforts are directed towards improving its solubility and reducing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore structural modifications and formulation strategies that could enhance its clinical applicability.

In conclusion, 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide (CAS: 1029734-62-0) represents a significant advancement in the development of kinase inhibitors. Its unique chemical structure and biological activity underscore its potential as a therapeutic agent. Future research will likely focus on translational studies to bridge the gap between preclinical findings and clinical applications, paving the way for novel treatments in oncology and beyond.